A nanotherapeutic approach to selectively eliminate metastatic breast cancer cells by targeting cell surface GRP78†
Nanoscale Pub Date: 2023-08-01 DOI: 10.1039/D3NR00800B
Abstract
Here, rational engineering of doxorubicin prodrug loaded peptide-targeted liposomal nanoparticles to selectively target metastatic breast cancer cells in vivo is described. Glucose-regulated protein 78 (GRP78), a heat shock protein typically localized in the endoplasmic reticulum in healthy cells, has been identified to home to the cell surface in certain cancers, and thus has emerged as a promising therapeutic target. Recent reports indicated GRP78 to be expressed on the cell surface of an aggressive subpopulation of stem-like breast cancer cells that exhibit metastatic potential. In this study, a targeted nanoparticle formulation with a GRP78-binding peptide (Kd of 7.4 ± 1.0 μM) was optimized to selectively target this subpopulation. In vitro studies with breast cancer cell lines showed the targeted nanoparticle formulation (TNPGRP78pep) achieved enhanced cellular uptake, while maintaining selectivity over the control groups. In vivo, TNPGRP78pep loaded with doxorubicin prodrug was evaluated using a lung metastatic mouse model and demonstrated inhibition of breast cancer cell seeding to lungs down at the level of negative control groups. Combined, this study established that specific-targeting of surface GRP78 expressing a subpopulation of aggressive breast cancer cells was able to inhibit breast cancer metastasis to lungs, and underpinned the significance of GRP78 in breast cancer metastasis.
Recommended Literature
- [1] Facile synthesis of multibranched gold nanostars with precisely tunable sizes for surface-enhanced Raman scattering†
- [2] One-pot synthesis of 3,4-dihydropyrimidin-2(1H)-ones catalyzed by SO3H@imineZCMNPs as a novel, efficient and reusable acidic nanocatalyst under solvent-free conditions
- [3] Reversible helical chirality of perylene bisimide aggregates: amino acid-directed chiral transfer and chiral inversion†
- [4] Front cover
- [5] Controlling the dimensionalities and structures of homochiral Zn(ii) and Cd(ii) compounds of N-(p-tosyl)-S-carboxymethyl-l-cysteinevia tuning the connecting modes of metal ions and chiral linkers by different kinds of ancillary ligands†
- [6] XIII.—On the relations between the chemical composition and the boiling points and specific volumes
- [7] Microbarcode sorting device
- [8] High-voltage spinel cathodes for lithium-ion batteries: controlling the growth of preferred crystallographic planes through cation doping†
- [9] Oxyhemoglobin nano-recruiter preparation and its application in biomimetic red blood cells to relieve tumor hypoxia and enhance photodynamic therapy activity†
- [10] Out-of-equilibrium biomolecular interactions monitored by picosecond fluorescence in microfluidic droplets†
